4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95%

• IUPAC Name: 4-(2-aminoethoxy)-3-methoxybenzoic acid;hydrochloride
• InChI: InChI=1S/C10H13NO4.ClH/c1-14-9-6-7(10(12)13)2-3-8(9)15-5-4-11;/h2-3,6H,4-5,11H2,1H3,(H,12,13);1H
• InChI Key: OQWSRZQTXMVSNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)OCCN.Cl
• Molecular Formula: C10H14ClNO4
• Molecular Weight: 247.67 g/mol

Description

4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride (4-AEMBA-HCl) is an organic compound that has a wide range of applications in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. The compound is used as a reagent in organic synthesis and in the preparation of various organic compounds. It is also used in the synthesis of various drugs and other substances. 4-AEMBA-HCl has a number of biochemical and physiological effects that make it a useful tool for laboratory experiments.

Mechanism of Action

4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% acts as an acid-base catalyst in the condensation reaction between 2-aminoethanol and 3-methoxybenzoic acid. The reaction is catalyzed by the acid-base interaction between the protonated form of the 4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% and the nucleophilic form of the 2-aminoethanol. This interaction facilitates the formation of a covalent bond between the two reactants.
Biochemical and Physiological Effects
4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% has a number of biochemical and physiological effects. It has been found to act as an inhibitor of the enzyme chymotrypsin. In addition, it has been found to have anti-inflammatory and analgesic effects. It has also been found to have anti-oxidant and anti-tumor activities.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% in laboratory experiments include its high solubility in water and organic solvents, its high yields in the condensation reaction, and its ability to act as a catalyst in the synthesis of various compounds. The main limitation of using 4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% in laboratory experiments is its potential to cause adverse reactions in certain individuals.

Future Directions

The potential future directions for 4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% research include further exploration of its biochemical and physiological effects, its potential applications in drug synthesis, and its potential uses in agrochemical synthesis. Further research could also be conducted to explore the potential of using 4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% as a catalyst in other reactions. Additionally, further research could be conducted to explore the potential of using 4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% in other fields such as nanotechnology and biotechnology.

Synthesis Methods

4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% is synthesized by a condensation reaction between 2-aminoethanol and 3-methoxybenzoic acid. The reaction is catalyzed by an acid such as hydrochloric acid or sulfuric acid. The reaction yields the desired product in high yields. The reaction is typically performed at a temperature of 80-90°C and a pressure of 1-2 atm. The reaction can also be performed in the presence of a base such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% is widely used in scientific research due to its unique properties. It is used as a reagent in organic synthesis and in the preparation of various organic compounds. It is also used in the synthesis of various drugs and other substances. In addition, 4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride; 95% can be used as a catalyst in the synthesis of various compounds. It has also been used in the synthesis of pharmaceuticals, dyes, and agrochemicals.